![molecular formula C13H17N3O2 B2596248 2-methyl-4-(morpholin-4-ylmethyl)-1H-benzimidazol-5-ol CAS No. 101018-69-3](/img/structure/B2596248.png)
2-methyl-4-(morpholin-4-ylmethyl)-1H-benzimidazol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methyl-4-(morpholin-4-ylmethyl)-1H-benzimidazol-5-ol is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.298. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Glucosidase Inhibition and Antioxidant Activity
2-methyl-4-(morpholin-4-ylmethyl)-1H-benzimidazol-5-ol derivatives are noted for their potential in inhibiting glucosidase, an enzyme relevant in the management of diabetes, and displaying significant antioxidant activities. These compounds have been synthesized through a 'onepot' nitro reductive cyclization reaction, and their structure-activity relationship indicates notable potency in these biological activities. The antioxidant properties were measured using several assays, demonstrating high scavenging activity, and the glucosidase inhibitory potential of these derivatives showed better results than standard treatments in some cases (Özil, Parlak, & Baltaş, 2018).
Anti-inflammatory and COX-2 Inhibition
Benzimidazole derivatives linked with oxadiazole and morpholine have exhibited substantial anti-inflammatory activities. These compounds were studied using the carrageenan-induced rat paw edema test, and some demonstrated excellent results, with specific compounds significantly inhibiting COX-2, an enzyme implicated in inflammation and pain pathways. A molecular docking study suggested the importance of morpholine and oxadiazole rings in this biological activity, indicating the therapeutic potential of these derivatives in inflammatory diseases (Rathore et al., 2017).
Crystal Structure Analysis
The crystal structure of a benzothiazole derivative, which is a Mannich base involving a morpholin-4-ylmethyl group, has been analyzed. The molecular structure, characterized by specific dihedral angles and a chair conformation of the morpholine ring, was stabilized by hydrogen bonds and π interactions. This structural analysis contributes to the understanding of the molecular configuration and interactions of similar compounds (Franklin et al., 2011).
Properties
IUPAC Name |
2-methyl-4-(morpholin-4-ylmethyl)-1H-benzimidazol-5-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2/c1-9-14-11-2-3-12(17)10(13(11)15-9)8-16-4-6-18-7-5-16/h2-3,17H,4-8H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NASWQTZQJWQZLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=CC(=C2CN3CCOCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.